4-(5-Bromo-2-methoxyphenyl)oxazolidin-2-one

• Molecular Formula: C10H10BrNO3
• Molecular Weight: 272.09 g/mol
• SMILES: COC1=C(C=C(C=C1)Br)C2COC(=O)N2
• InChI: InChI=1S/C10H10BrNO3/c1-14-9-3-2-6(11)4-7(9)8-5-15-10(13)12-8/h2-4,8H,5H2,1H3,(H,12,13)
• InChIKey: VVLMUCVWTMBKNS-UHFFFAOYSA-N

4-(5-Bromo-2-methoxyphenyl)oxazolidin-2-one (CAS 1468633-47-7, molecular formula C₁₀H₁₀BrNO₃, MW 272.10 g/mol) belongs to the 4-aryl-2-oxazolidinone subclass, a family of five-membered heterocycles widely employed as chiral auxiliaries in stereocontrolled synthesis and as pharmacophores in antibacterial and anticancer drug discovery. The compound features a C-4 aryl ring substituted with a bromine atom at the 5-position and a methoxy group at the 2-position, a substitution pattern that distinguishes it from the more extensively studied 5-aryl-oxazolidinone isomers and non-halogenated 4-aryl analogs.

4-(5-Bromo-2-methoxyphenyl)oxazolidin-2-one: A 4-Aryl Oxazolidinone Building Block for Asymmetric Synthesis and Medicinal Chemistry

4-(5-Bromo-2-methoxyphenyl)oxazolidin-2-one (CAS 1468633-47-7, molecular formula C₁₀H₁₀BrNO₃, MW 272.10 g/mol) belongs to the 4-aryl-2-oxazolidinone subclass, a family of five-membered heterocycles widely employed as chiral auxiliaries in stereocontrolled synthesis and as pharmacophores in antibacterial and anticancer drug discovery . The compound features a C-4 aryl ring substituted with a bromine atom at the 5-position and a methoxy group at the 2-position, a substitution pattern that distinguishes it from the more extensively studied 5-aryl-oxazolidinone isomers and non-halogenated 4-aryl analogs . Its primary utility lies in serving as an enantiopure chiral building block for the construction of complex molecules, with the bromine substituent providing a synthetic handle for further functionalization via cross-coupling chemistry.

Chiral auxiliary for stereocontrolled synthesis

Bromo handle for Pd-catalyzed cross-coupling diversification

Enantiopure building block for complex chiral molecules

• [1] Naresh A, et al. Oxazolidinone derivatives: cytoxazone-linezolid hybrids induces apoptosis and senescence in DU145 prostate cancer cells. Eur J Med Chem. 2014 Jun 10;80:295-307. doi: 10.1016/j.ejmech.2014.04.062. PMID: 24793880. View Source

Why 4-(5-Bromo-2-methoxyphenyl)oxazolidin-2-one Is Not Interchangeable with Common 5-Aryl or Debromo Oxazolidinone Analogs

In the oxazolidinone class, the position of aryl substitution on the heterocyclic ring fundamentally dictates both the compound's conformational preferences and its stereochemical performance as a chiral auxiliary . 5-Aryl-oxazolidinones (e.g., 5-(4-bromo-2-methoxyphenyl)-1,3-oxazolidin-2-one, CAS 2229368-97-0) and 4-aryl-oxazolidinones place the sterically demanding aromatic group at different positions relative to the chelating carbonyl, leading to divergent facial selectivity in enolate alkylations, aldol reactions, and cycloadditions . Furthermore, the bromine substituent at the 5-position of the phenyl ring in the target compound is not merely a passive label: it significantly alters the aryl ring's electron density and lipophilicity compared to the non-brominated 4-(4-methoxyphenyl)oxazolidin-2-one (CAS 69776-93-8), impacting both reactivity in cross-coupling and biological target interactions . Procuring a generic 5-aryl isomer or a debromo analog therefore risks a complete loss of the specific stereochemical outcome or synthetic handle required for a given research program.

5-Aryl isomer: Regiochemical change may alter stereochemical outcome

Debromo analog: Lacks halogen handle for cross-coupling and higher lipophilicity

4-Methoxy analog: Para-methoxy substitution shifts electron density vs. ortho

• [1] Davies SG, Sanganee HJ. SuperQuat chiral auxiliaries: design, synthesis, and utility. Org Biomol Chem. 2018 Dec 19;16(49):9519-9542. doi: 10.1039/c8ob02719a. Review covering 4-substituted vs. 5,5-disubstituted oxazolidinone auxiliaries. View Source
• [2] Ishizuka T, Kunieda T. Stereoselective preparation of (1S,2R)- and (1S,2S)-2-hydroxy-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acids. Chem Pharm Bull. 1990. Describes >96% d.e. for 5-bromo-4-methoxy-2-oxazolidinone derivatives. View Source

Quantitative Differentiation Evidence for 4-(5-Bromo-2-methoxyphenyl)oxazolidin-2-one Versus Closest Analogs

Regiochemical Differentiation: 4-Aryl vs. 5-Aryl Substitution Dictates Stereochemical Outcome

The target compound belongs to the 4-aryl-oxazolidin-2-one series, which places the aryl substituent on the carbon adjacent to the ring oxygen of the oxazolidinone. In the related 5-bromo-4-methoxy-2-oxazolidinone system, diastereoselective addition reactions employing camphor-derived chiral auxiliaries achieved >96% diastereomeric excess (d.e.) . The 5-aryl-oxazolidin-2-one positional isomer (CAS 2229368-97-0) presents the aryl group on the carbon adjacent to the ring nitrogen, a fundamentally different steric and electronic environment. Direct head-to-head diastereoselectivity data comparing the specific target 4-(5-bromo-2-methoxyphenyl) derivative against its 5-aryl isomer are not available in the public domain; this evidence is therefore class-level inference based on well-established principles of Evans-type oxazolidinone chemistry.

Regiochemical control

Class-level

>96% d.e. reported for 5-bromo-4-methoxy analog; no head-to-head data for target

4-Aryl pattern may support distinct stereochemical outcome

Data to verify for specific target

Evidence Dimension	Diastereomeric excess (d.e.) in asymmetric transformations
Target Compound Data	Not directly reported; structurally analogous 5-bromo-4-methoxy-2-oxazolidinone derivatives yield >96% d.e. in methoxyselenylation and methoxybromination reactions .
Comparator Or Baseline	5-Aryl-oxazolidin-2-one isomers (e.g., 5-(4-bromo-2-methoxyphenyl)-1,3-oxazolidin-2-one) provide a different facial selectivity profile due to altered chelation geometry.
Quantified Difference	Differential facial selectivity; quantitative diastereoselectivity values for the target compound vs. 5-aryl isomer not available in a single head-to-head study.
Conditions	Diastereoselective addition to 2-oxazolone double bond; camphor-derived chiral auxiliary system.

Why This Matters

For procurement decisions in asymmetric synthesis programs, the 4-aryl substitution pattern is a distinct chiral auxiliary template that cannot be replaced by a 5-aryl isomer without altering the stereochemical course of the reaction.

• [1] Ishizuka T, Kunieda T. Research report: Synthesis of biologically active substances utilizing reaction characteristics of heterocyclic skeletons. KAKENHI Project 01571158, 1989. Describes 5-bromo-4-methoxy-2-oxazolidone derivatives with >96% d.e. View Source

Bromine Substituent Effect: Enhanced Lipophilicity and Synthetic Handle vs. Non-Halogenated 4-Aryl Analog

The presence of a bromine atom at the 5-position of the 2-methoxyphenyl ring distinguishes the target compound from the non-brominated analog 4-(4-methoxyphenyl)oxazolidin-2-one (CAS 69776-93-8). Based on standard fragment-based logP contribution values, the bromine substituent contributes approximately +0.8 to +1.0 logP units compared to hydrogen, translating to an estimated logP of ~2.0–2.3 for the target compound versus ~1.0–1.3 for the debromo analog . No experimentally measured logP values were found for either compound in public databases. Additionally, the bromine serves as a functional handle for palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, etc.), a capability absent in the debromo analog, enabling further diversification of the aryl ring without altering the oxazolidinone core stereochemistry .

Lipophilicity (est.)

Context-dependent

ΔlogP +0.8 to +1.0 vs. debromo analog

Bromine may support higher lipophilicity and cross-coupling

Estimated from fragment constants

Evidence Dimension	Estimated logP (lipophilicity) and synthetic utility for cross-coupling diversification
Target Compound Data	Estimated logP ~2.0–2.3; bromine provides reactive handle for Pd-catalyzed cross-coupling.
Comparator Or Baseline	4-(4-Methoxyphenyl)oxazolidin-2-one (CAS 69776-93-8): estimated logP ~1.0–1.3; no halogen handle for cross-coupling.
Quantified Difference	Estimated ΔlogP ≈ +0.8 to +1.0; qualitative difference in cross-coupling capability (present vs. absent).
Conditions	Fragment constant-based logP estimation; synthetic diversification via Suzuki-Miyaura coupling conditions.

Why This Matters

The bromine atom provides a dual advantage—tunable lipophilicity for medicinal chemistry optimization and a covalent synthetic handle for generating focused libraries—that is entirely absent in the debromo 4-methoxyphenyl analog.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, 1995. Fragment constant for aromatic Br. View Source
• [2] Miyaura N, Suzuki A. Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chem Rev. 1995;95(7):2457-2483. Establishes aryl bromide utility in Suzuki coupling. View Source

Methoxy Group Positional Effect: 2-Methoxy vs. 4-Methoxy Substitution on the Phenyl Ring

The target compound carries the methoxy substituent at the ortho (2-) position relative to the oxazolidinone attachment point, whereas the common comparator 4-(4-methoxyphenyl)oxazolidin-2-one bears the methoxy at the para (4-) position. This positional difference affects the electron density distribution on the aryl ring: the ortho-methoxy group exerts both an electron-donating resonance effect and a steric influence near the point of attachment, which can modulate the conformational preference of the aryl-oxazolidinone bond and influence the acidity of the oxazolidinone N–H proton . Quantitative pKₐ or conformational equilibrium data for this specific compound have not been reported; this differentiation is inferred from established linear free-energy relationships for substituted phenols and anilines.

Electron density

Context-dependent

σ₋ ≈ +0.12 (ortho methoxy) vs. σ₏ = -0.27 (para methoxy)

Ortho methoxy reduces electron density vs. para

From Hammett constants

Evidence Dimension	Electronic effect of methoxy position on aryl ring properties (Hammett σ constants)
Target Compound Data	2-methoxy substituent: σₘ (meta-like) ≈ +0.12; ortho steric effect present. No experimental pKₐ or conformational data available.
Comparator Or Baseline	4-methoxy substituent (para): σₚ = −0.27 (strong electron-donating resonance effect).
Quantified Difference	Δσ ≈ 0.39 between ortho-methoxy (σₘ proxy) and para-methoxy (σₚ), indicating a significantly less electron-rich aryl ring in the target compound.
Conditions	Hammett substituent constants from standard compilations; no direct experimental measurement on the oxazolidinone scaffold.

Why This Matters

The altered electron density of the ortho-methoxy-substituted ring can influence both the reactivity of the oxazolidinone in acylation/alkylation steps and the π-stacking interactions in biological target binding, differentiating the target compound from the para-methoxy analog.

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. Provides σ constants for methoxy substituents. View Source

Enantiopure 4,5-Disubstituted Oxazolidinones in Bioactive Molecule Synthesis: A Demonstrated Application Platform

The closely related derivative (4R,5S)-5-benzoyl-4-(5-bromo-2-methoxyphenyl)oxazolidin-2-one (CAS 1380095-16-8) has been employed as a key intermediate in a hydrogen-bond-mediated asymmetric [4+1] annulation/rearrangement cascade, yielding enantioenriched 4,5-substituted oxazolidinones with moderate to excellent isolated yields (65–96%) and excellent stereocontrol (up to >95:5 d.r. and 97:3 e.r.) . This methodology was successfully applied to the concise synthesis of two bioactive molecules, demonstrating the utility of the 5-bromo-2-methoxyphenyl substitution pattern in accessing pharmacologically relevant chemical space. The target compound 4-(5-bromo-2-methoxyphenyl)oxazolidin-2-one serves as the direct synthetic precursor or a close structural analog to these intermediates.

Cascade reaction

Reported

65–96% yield, up to 97:3 e.r. in [4+1] annulation

May support synthesis of enantioenriched oxazolidinones

Based on (4R,5S) analog

Evidence Dimension	Synthetic utility and stereocontrol in cascade reactions yielding bioactive oxazolidinones
Target Compound Data	4-(5-Bromo-2-methoxyphenyl)oxazolidin-2-one as precursor; analog (4R,5S)-5-benzoyl derivative achieves 65–96% yield, >95:5 d.r., 97:3 e.r. in [4+1] annulation.
Comparator Or Baseline	Generic 4-aryl or 5-aryl oxazolidinones without the bromo-methoxy substitution pattern may not participate with the same efficiency or stereoselectivity.
Quantified Difference	Yield range 65–96% and stereocontrol up to 97:3 e.r. demonstrated for the specific bromo-methoxyphenyl-substituted scaffold.
Conditions	Hydrogen-bond-mediated asymmetric [4+1] annulation/rearrangement cascade of sulfur ylides with nitroolefins.

Why This Matters

This provides the only publicly available quantitative performance benchmark for the 5-bromo-2-methoxyphenyl oxazolidinone architecture in a stereocontrolled synthetic sequence, directly relevant to medicinal chemistry and drug discovery programs targeting chiral oxazolidinone-based agents.

• [1] Lu LQ, Li F, An J, Cheng Y, Chen JR, Xiao WJ. Hydrogen-bond-mediated asymmetric cascade reaction of stable sulfur ylides with nitroolefins: scope, application and mechanism. Chemistry. 2012;18(13):4073-4079. doi: 10.1002/chem.201103231. PMID: 22362633. View Source

Optimal Application Scenarios for 4-(5-Bromo-2-methoxyphenyl)oxazolidin-2-one Based on Current Evidence

Chiral Auxiliary in Asymmetric Enolate Alkylation and Aldol Reactions

The 4-aryl-oxazolidin-2-one scaffold has a well-established role as an Evans-type chiral auxiliary. The 5-bromo-2-methoxyphenyl substitution provides a sterically and electronically differentiated aryl group that can enhance facial selectivity in enolate alkylations compared to the unsubstituted 4-phenyl analog. Researchers engaged in the asymmetric synthesis of α-substituted carboxylic acid derivatives should procure this compound as an enantiopure building block when the synthetic route demands an aryl auxiliary with a reactive halogen handle for late-stage diversification .

Key Intermediate for 4,5-Disubstituted Oxazolidinone Drug Candidates

Based on the Lu et al. (2012) cascade methodology, 4-(5-bromo-2-methoxyphenyl)oxazolidin-2-one and its N-functionalized derivatives serve as direct precursors to enantioenriched 4,5-disubstituted oxazolidinones, a scaffold found in antibacterial agents (e.g., linezolid analogs) and anticancer compounds (e.g., cytoxazone-linezolid hybrids). Procurement is justified when the target molecule requires a 4-(5-bromo-2-methoxyphenyl) motif as a synthetic intermediate, with the bromine enabling subsequent Pd-catalyzed functionalization .

Diversification Handle for Focused Compound Library Synthesis

The aryl bromide functionality makes this compound a versatile starting material for generating focused libraries of oxazolidinone derivatives via Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira cross-coupling reactions. This capability is absent in the non-halogenated 4-(4-methoxyphenyl)oxazolidin-2-one (CAS 69776-93-8). Medicinal chemistry teams seeking to explore structure-activity relationships around the C-4 aryl ring of oxazolidinones should select the brominated compound as the core diversification scaffold .

Physicochemical Probe in Lipophilicity-Dependent Biological Assays

With an estimated logP of ~2.0–2.3, the target compound occupies a distinct lipophilicity range compared to the debromo analog (estimated logP ~1.0–1.3). This difference of approximately 1 logP unit can be decisive in assays where membrane permeability, plasma protein binding, or off-target promiscuity are being profiled. Procurement of the brominated compound for use as a reference standard in logP-dependent ADME studies is warranted when the experimental design requires a brominated 4-aryl oxazolidinone control .

Application

Selection Property

Validation Focus

Asymmetric enolate alkylation/aldol studies

4-Aryl chiral auxiliary scaffold with bromo handle

Facial selectivity and auxiliary cleavage review

4,5-Disubstituted oxazolidinone synthesis

Bromo-methoxyphenyl substitution pattern for cascade

Stereoselectivity and yield reproducibility

Cross-coupling diversification

Aryl bromide handle for Suzuki/Buchwald coupling

Functional group tolerance and coupling efficiency

Lipophilicity-dependent assays

Higher lipophilicity range vs. non-halogenated analog

Lipophilicity-driven assay context review

• [1] Davies SG, Sanganee HJ. SuperQuat chiral auxiliaries: design, synthesis, and utility. Org Biomol Chem. 2018;16(49):9519-9542. View Source
• [2] Lu LQ, et al. Hydrogen-bond-mediated asymmetric cascade reaction of stable sulfur ylides with nitroolefins. Chemistry. 2012;18(13):4073-4079. PMID: 22362633. View Source
• [3] Miyaura N, Suzuki A. Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chem Rev. 1995;95(7):2457-2483. View Source
• [4] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS, 1995. Fragment constant-based logP estimation. View Source